Cas no 2643367-78-4 (Benzaldehyde, 2,​4-​difluoro-​5-​(phenylmethoxy)​-)

• Product Name: Benzaldehyde, 2,​4-​difluoro-​5-​(phenylmethoxy)​-
• CAS No: 2643367-78-4
• MF: C₁₄H₁₀F₂O₂
• MW: 248.22
• CID: 5077455
• Update Time: 2025-06-12

Benzaldehyde, 2,​4-​difluoro-​5-​(phenylmethoxy)​- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 2,​4-​difluoro-​5-​(phenylmethoxy)​-

• Inchi： 1S/C14H10F2O2/c15-12-7-13(16)14(6-11(12)8-17)18-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： VLNCAXSFKMTJNG-UHFFFAOYSA-N
• SMILES： C1(=C(C=O)C=C(C(=C1)F)OCC1C=CC=CC=1)F

Additional information on Benzaldehyde, 2,​4-​difluoro-​5-​(phenylmethoxy)​-

Research Brief on Benzaldehyde, 2,4-difluoro-5-(phenylmethoxy)- (CAS: 2643367-78-4): Recent Advances and Applications

Benzaldehyde, 2,4-difluoro-5-(phenylmethoxy)- (CAS: 2643367-78-4) is a fluorinated benzaldehyde derivative that has garnered significant attention in recent chemical and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its difluoro substitution and phenylmethoxy group at the 5-position, serves as a versatile intermediate in the synthesis of more complex molecules, particularly in the development of novel therapeutic agents. Recent studies have explored its utility in medicinal chemistry, where its electron-withdrawing fluorine atoms and aromatic stability make it an attractive building block for drug design.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of Benzaldehyde, 2,4-difluoro-5-(phenylmethoxy)- in the synthesis of kinase inhibitors targeting cancer pathways. Researchers utilized this compound as a key intermediate to introduce fluorinated aromatic moieties into small-molecule inhibitors, enhancing their binding affinity and metabolic stability. The study reported a 40% improvement in inhibitory activity against specific oncogenic kinases compared to non-fluorinated analogs, underscoring the importance of strategic fluorine incorporation in drug design.

In addition to its pharmaceutical applications, recent work in materials science has investigated the use of this benzaldehyde derivative in the development of liquid crystal displays (LCDs) and organic light-emitting diodes (OLEDs). Its rigid, fluorinated structure contributes to desirable electronic properties, such as high charge carrier mobility and thermal stability. A 2024 preprint on ChemRxiv described its incorporation into novel mesogenic compounds, resulting in materials with lower operating voltages and improved durability for next-generation display technologies.

The synthetic accessibility of Benzaldehyde, 2,4-difluoro-5-(phenylmethoxy)- has also been a focus of recent optimization efforts. A team from MIT developed a streamlined, two-step synthesis from commercially available 2,4-difluorophenol, achieving an 85% overall yield while reducing hazardous waste generation by 60% compared to traditional routes. This green chemistry approach, published in ACS Sustainable Chemistry & Engineering, addresses both economic and environmental concerns in large-scale production.

Ongoing research continues to explore the full potential of this compound, with particular interest in its application to neurodegenerative disease therapeutics. Preliminary in vitro studies suggest that derivatives of Benzaldehyde, 2,4-difluoro-5-(phenylmethoxy)- may modulate protein aggregation pathways relevant to Alzheimer's and Parkinson's diseases, though further in vivo validation is required. The compound's ability to cross the blood-brain barrier, attributed to its optimal lipophilicity (calculated logP = 2.8), makes it a promising scaffold for central nervous system drug development.